Cas no 1214378-94-5 (Ethyl 4-Bromo-2-(trifluoromethyl)benzoate)

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate structure

1214378-94-5 structure

Product Name:Ethyl 4-Bromo-2-(trifluoromethyl)benzoate

CAS No:1214378-94-5

MF:C₁₀H₈BrF₃O₂

MW:297.068532943726

CID:3166746

PubChem ID:46311286

Update Time:2024-11-03

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-Bromo-2-(trifluoromethyl)benzoate
- CS-0195211
- 4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester
- ethyl4-bromo-2-(trifluoromethyl)benzoate
- MFCD14698181
- IDRJGROUCVPDJX-UHFFFAOYSA-N
- AKOS027425343
- 1214378-94-5
- AT30790
- MDL： MFCD14698181
- Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)7-4-3-6(11)5-8(7)10(12,13)14/h3-5H,2H2,1H3
- InChI Key： IDRJGROUCVPDJX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

Exact Mass: 295.966
Monoisotopic Mass: 295.966
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 3.7

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019092734-1g	Ethyl 4-bromo-2-(trifluoromethyl)benzoate	1214378-94-5	97%	1g	$401.50	2023-09-04
TRC	E938323-2.5g	Ethyl 4-Bromo-2-(trifluoromethyl)benzoate	1214378-94-5		2.5g	$ 50.00	2022-06-05
TRC	E938323-5g	Ethyl 4-Bromo-2-(trifluoromethyl)benzoate	1214378-94-5		5g	$ 65.00	2022-06-05
TRC	E938323-25g	Ethyl 4-Bromo-2-(trifluoromethyl)benzoate	1214378-94-5		25g	$ 80.00	2022-06-05
Aaron	AR01DOCF-1g	Ethyl 4-bromo-2-(trifluoromethyl)benzoate	1214378-94-5	95%	1g	$206.00	2025-02-12
Aaron	AR01DOCF-5g	Ethyl 4-bromo-2-(trifluoromethyl)benzoate	1214378-94-5	95%	5g	$618.00	2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265881-500mg	4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester	1214378-94-5	97%	500mg	￥1377.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265881-1g	4-Bromo-2-(trifluoromethyl)benzoic acid ethyl ester	1214378-94-5	97%	1g	￥1574.00	2024-08-09

Ethyl 4-Bromo-2-(trifluoromethyl)benzoate Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

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